Cas no 2248396-07-6 (Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate)

• Product Name: Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate
• CAS No: 2248396-07-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6496588
• PubChem ID: 137940161
• Update Time: 2025-10-28

Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(pyrrolidin-2-yl)thiophene-2-carboxylate
• EN300-6510023
• Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate
• 2248396-07-6

• Inchi： 1S/C11H15NO2S/c1-2-14-11(13)10-6-5-9(15-10)8-4-3-7-12-8/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： NQNSHPWMZXNBQE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Additional information on Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate (CAS No. 2248396-07-6): Properties, Applications, and Industry Insights

Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate (CAS No. 2248396-07-6) is a specialized organic compound gaining traction in pharmaceutical and material science research. This thiophene-based derivative features a unique molecular structure combining a pyrrolidine ring with an ester functional group, making it valuable for drug discovery and functional material design. Its heterocyclic framework aligns with current trends in bioactive molecule development, particularly in targeting neurological and metabolic pathways.

The compound's CAS registry number 2248396-07-6 ensures precise identification in global chemical databases. Researchers emphasize its role as a building block for small molecule therapeutics, with its thiophene-pyrrolidine hybrid structure showing promise in modulating protein-protein interactions. Recent studies highlight its potential in developing allosteric modulators for G-protein coupled receptors (GPCRs), a hot topic in precision medicine development.

From a synthetic chemistry perspective, Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate demonstrates remarkable versatility. Its electron-rich thiophene core facilitates cross-coupling reactions, while the ethyl ester moiety allows straightforward derivatization. These properties answer frequent search queries about multifunctional intermediates for high-throughput screening libraries. The compound's balanced lipophilicity (LogP ~2.3) makes it particularly interesting for blood-brain barrier penetration studies.

In material science applications, this compound contributes to developing organic semiconductors and conductive polymers. The conjugated thiophene system enables π-electron delocalization, addressing growing interest in flexible electronics and organic photovoltaics. Industry reports suggest its derivatives show promising charge carrier mobility (>0.5 cm²/V·s), positioning it as a candidate for next-generation OLED materials.

Quality control parameters for CAS 2248396-07-6 typically specify ≥95% purity by HPLC, with strict limits on residual solvents and heavy metal content. Analytical methods include LC-MS characterization and 1H/13C NMR verification, meeting pharmaceutical industry standards. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting its hydrolytic sensitivity as an ester compound.

The market for thiophene derivatives like this compound is expanding, driven by demand for targeted drug delivery systems and bioimaging probes. Patent analysis reveals increasing applications in fluorescent markers and PET tracer development. Its structure-activity relationship (SAR) profile makes it a frequent subject in medicinal chemistry publications, particularly for central nervous system (CNS) targets.

Environmental and safety assessments indicate Ethyl 5-pyrrolidin-2-ylthiophene-2-carboxylate requires standard organic compound handling protocols. While not classified as hazardous under GHS criteria, proper laboratory ventilation and PPE are recommended during manipulation. The compound's biodegradability profile and ecotoxicological data remain active research areas, responding to growing green chemistry concerns.

Future research directions for CAS 2248396-07-6 include exploring its chiral applications (the pyrrolidine ring introduces stereocenters) and developing continuous flow synthesis methods. The compound's structure-property relationships continue to inspire computational chemistry studies, particularly in molecular docking simulations and QSAR modeling for drug discovery pipelines.